Cas no 6575-13-9 (2,6-Dimethylbenzonitrile)
2,6-Dimethylbenzonitrile structure
Product Name:2,6-Dimethylbenzonitrile
CAS No:6575-13-9
MF:C9H9N
MW:131.174462080002
MDL:MFCD00037166
CID:85713
PubChem ID:81057
Update Time:2025-04-18
2,6-Dimethylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dimethylbenzonitrile
- 2,6-Dimethylbenzoniitrile
- 2.6-Dimethylbenzonitrile
- 2-Cyano-m-xylene
- DTXSID20215957
- J-507510
- UNII-1ZH37S5B0Z
- NSC-98304
- CS-W011101
- AE-641/00671031
- NCIOpen2_001819
- 2,6-dimethylbenzenecarbonitrile
- SCHEMBL102473
- GS-3493
- Benzonitrile, 2,6-dimethyl-
- 2,6-Dimethyl-Benzonitrile
- NS00035910
- EINECS 229-503-5
- 1ZH37S5B0Z
- NSC 98304
- NSC98304
- A19028
- D4927
- FT-0636186
- AKOS006230220
- AM20060906
- Q27253320
- EN300-1720937
- SY016154
- 6575-13-9
- InChI=1/C9H9N/c1-7-4-3-5-8(2)9(7)6-10/h3-5H,1-2H
- MFCD00037166
- DTXCID50138448
- DB-020237
-
- MDL： MFCD00037166
- Inchi： 1S/C9H9N/c1-7-4-3-5-8(2)9(7)6-10/h3-5H,1-2H3
- InChI Key： QSACPWSIIRFHHR-UHFFFAOYSA-N
- SMILES： N#CC1C(C)=CC=CC=1C
- BRN： 1932523
Computed Properties
- Exact Mass: 131.07300
- Monoisotopic Mass: 131.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Beige crystalline powder
- Density: 1.0111 (estimate)
- Melting Point: 88.0 to 92.0 deg-C
- Boiling Point: 93°C/10mmHg(lit.)
- Flash Point: 91.9℃
- Refractive Index: 1.5250 (estimate)
- PSA: 23.79000
- LogP: 2.17508
- λmax: 231(EtOH)(lit.)
2,6-Dimethylbenzonitrile Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302+H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：3439
- Hazard Category Code： 20/21/22
- Safety Instruction： S36/37/39-S26
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Sealed in dry,Room Temperature
2,6-Dimethylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,6-Dimethylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM157952-100g |
2,6-Dimethylbenzonitrile |
6575-13-9 | 95+% | 100g |
$196 | 2021-06-17 | |
| Chemenu | CM157952-500g |
2,6-Dimethylbenzonitrile |
6575-13-9 | 95+% | 500g |
$589 | 2021-06-17 | |
| Fluorochem | 018612-1g |
2,6-Dimethylbenzonitrile |
6575-13-9 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 018612-5g |
2,6-Dimethylbenzonitrile |
6575-13-9 | 97% | 5g |
￡16.00 | 2022-03-01 | |
| Fluorochem | 018612-10g |
2,6-Dimethylbenzonitrile |
6575-13-9 | 97% | 10g |
￡27.00 | 2022-03-01 | |
| Fluorochem | 018612-25g |
2,6-Dimethylbenzonitrile |
6575-13-9 | 97% | 25g |
￡55.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D134717-5g |
2,6-Dimethylbenzonitrile |
6575-13-9 | 97% | 5g |
¥58.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D134717-1g |
2,6-Dimethylbenzonitrile |
6575-13-9 | 97% | 1g |
¥29.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D134717-100g |
2,6-Dimethylbenzonitrile |
6575-13-9 | 97% | 100g |
¥710.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D134717-25g |
2,6-Dimethylbenzonitrile |
6575-13-9 | 97% | 25g |
¥222.90 | 2023-09-03 |
2,6-Dimethylbenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:6575-13-9)2,6-Dimethylbenzonitrile
Order Number:A19028
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):173.0
Email:sales@amadischem.com
2,6-Dimethylbenzonitrile Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6575-13-9)2,6-Dimethylbenzonitrile
Purity:99%
Quantity:100g
Price ($):173.0